Cas no 26479-40-3 (3(2H)-Isothiazolone, 1,1-dioxide)

• Product Name: 3(2H)-Isothiazolone, 1,1-dioxide
• CAS No: 26479-40-3
• MF: C₃H₃NO₃S
• MW: 133.125819444656
• CID: 1427461
• PubChem ID: 12477034
• Update Time: 2025-05-26

3(2H)-Isothiazolone, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isothiazolone, 1,1-dioxide
• BBA47940
• E?,2-thiazole-1,1,3-trione
• 3(2H) - Isothiazolone 1, 1- dioxide
• 3-Hydroxyisothiazole 1,1-dioxide
• 3-oxoisothiazole 1,1-dioxide
• 26479-40-3
• 1,1-dioxo-1,2-thiazol-3-one
• 3-hydroxyisothiazole-1,1-dioxide
• 2,3-dihydro-1
• starbld0047650
• EN300-6479551
• JJIBEXZGSXIQBV-UHFFFAOYSA-N
• 3-hydroxy-1lambda6,2-thiazole-1,1-dione
• 4-isothiazolin-3-one 1,1-dioxide
• SCHEMBL1622952

• Inchi： 1S/C3H3NO3S/c5-3-1-2-8(6,7)4-3/h1-2H,(H,4,5)
• InChI Key： JJIBEXZGSXIQBV-UHFFFAOYSA-N
• SMILES： S1(C=CC(N1)=O)(=O)=O

Computed Properties

• Exact Mass: 132.98339
• Monoisotopic Mass: 132.98336413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 63.24

Additional information on 3(2H)-Isothiazolone, 1,1-dioxide

Introduction to 3(2H)-Isothiazolone, 1,1-dioxide (CAS No. 26479-40-3)

3(2H)-Isothiazolone, 1,1-dioxide, identified by its Chemical Abstracts Service (CAS) number 26479-40-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isothiazolone class, a structural motif characterized by a sulfur atom linked to two oxygen atoms and fused with a five-membered ring containing two nitrogen atoms. The unique electronic and steric properties of 3(2H)-Isothiazolone, 1,1-dioxide make it a versatile scaffold for the development of novel bioactive molecules.

The molecular structure of 3(2H)-Isothiazolone, 1,1-dioxide consists of a central sulfur atom double-bonded to one oxygen atom and single-bonded to another oxygen atom, which in turn is part of the five-membered isothiazole ring. The presence of two nitrogen atoms in the ring system imparts significant reactivity and functionalization potential. This reactivity has been exploited in various synthetic transformations, making it a valuable intermediate in organic synthesis and drug discovery.

In recent years, 3(2H)-Isothiazolone, 1,1-dioxide has been studied extensively for its pharmacological properties. Researchers have been particularly interested in its potential as an antimicrobial agent due to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. Preliminary studies have demonstrated promising activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The compound's mechanism of action appears to involve the formation of reactive oxygen species (ROS) that induce oxidative stress in microbial cells.

Moreover, the scaffold of 3(2H)-Isothiazolone, 1,1-dioxide has been modified to enhance its pharmacokinetic properties and bioavailability. By incorporating substituents such as halogens or alkyl groups at strategic positions on the ring system, chemists have been able to fine-tune the compound's solubility, stability, and target specificity. These modifications have led to the discovery of several derivatives with improved efficacy and reduced toxicity compared to the parent compound.

One notable application of 3(2H)-Isothiazolone, 1,1-dioxide is in the development of anti-inflammatory agents. The compound has shown inhibitory effects on key inflammatory enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes play critical roles in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By targeting these enzymes, 3(2H)-Isothiazolone, 1,1-dioxide derivatives may offer a novel therapeutic approach for managing chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3(2H)-Isothiazolone, 1,1-dioxide typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions followed by oxidation or dimerization steps to introduce the necessary oxygen functionality. Advances in synthetic methodology have enabled more efficient and scalable production processes for this compound.

Recent advancements in computational chemistry have also contributed to the design and optimization of 3(2H)-Isothiazolone, 1,1-dioxide derivatives. Molecular modeling techniques allow researchers to predict the binding affinity of different analogs to biological targets with high accuracy. This approach has accelerated the discovery process by identifying promising candidates for further experimental validation.

The pharmacological profile of 3(2H)-Isothiazolone, 1,1-dioxide extends beyond its antimicrobial and anti-inflammatory properties. Studies have also explored its potential as an anticancer agent. The compound has been shown to induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. These findings suggest that further investigation into the anticancer potential of this scaffold could lead to novel therapeutic strategies for treating various malignancies.

In conclusion,3(2H)-Isothiazolone, 1,1-dioxide (CAS No. 26479-40-3) is a structurally intriguing heterocyclic compound with diverse pharmacological applications. Its unique reactivity and functionalization potential make it an attractive scaffold for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new derivatives with enhanced properties,3(2H)-Isothiazolone, 1, will undoubtedly remain at the forefront of medicinal chemistry innovation.